N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(ethylthio)benzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-ethylsulfanylbenzamide
• InChI: InChI=1S/C22H18N2O2S2/c1-2-27-19-9-5-3-7-16(19)21(26)23-14-11-12-15(18(25)13-14)22-24-17-8-4-6-10-20(17)28-22/h3-13,25H,2H2,1H3,(H,23,26)
• InChI Key: PPUHDSHPYLHLBY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC(=C(C=C2)C3=NC4=CC=CC=C4S3)O
• Molecular Formula: C22H18N2O2S2
• Molecular Weight: 406.5 g/mol

Description

N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(ethylthio)benzamide, also known as BZP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BZP is a benzamide derivative that has been synthesized using various methods, and its unique structure has made it an attractive candidate for research in the fields of medicinal chemistry, drug discovery, and pharmacology.

Scientific Research Applications

Anticancer Potential

A series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, structurally related to N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(ethylthio)benzamide, were synthesized and demonstrated moderate to excellent anticancer activity against several cancer cell lines including MCF-7 (breast cancer), A549 (lung cancer), Colo-205 (colon cancer), and A2780 (ovarian cancer) (Ravinaik et al., 2021).

Antimicrobial Activity

Compounds structurally similar to N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(ethylthio)benzamide were synthesized and evaluated for antimicrobial activity. Some demonstrated significant antibacterial activity, more pronounced against Gram-positive strains, and potent antifungal effects against pathogenic strains like Candida (Bikobo et al., 2017).

Supramolecular Gelation

N-(thiazol-2-yl)benzamide derivatives, structurally related to N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)-2-(ethylthio)benzamide, were synthesized and studied for their gelation behavior. Two amides displayed gelation behavior towards ethanol/water and methanol/water mixtures, indicating the potential of these compounds in supramolecular chemistry applications (Yadav & Ballabh, 2020).

Mechanism of Action

Target of Action

The primary targets of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-(ethylsulfanyl)benzamide are bacterial cells, specifically Gram-positive and Gram-negative bacterial strains . The compound exhibits promising activity against Staphylococcus aureus NCIM 5021 .

Mode of Action

N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-(ethylsulfanyl)benzamide: interacts with its bacterial targets by inhibiting their growth and proliferation . The compound’s bactericidal activity is demonstrated by its ability to eliminate Staphylococcus aureus ATCC 43300 strain after 24-hour exposure .

Biochemical Pathways

The exact biochemical pathways affected by N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-(ethylsulfanyl)benzamide The compound’s antibacterial activity suggests it may interfere with essential bacterial processes such as cell wall synthesis, protein synthesis, or dna replication .

Pharmacokinetics

The compound’s admet calculation showed a favourable pharmacokinetic profile , suggesting it may have good bioavailability.

Result of Action

The result of N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]-2-(ethylsulfanyl)benzamide ’s action is the inhibition of bacterial growth and proliferation, leading to the death of bacterial cells . This is evidenced by the compound’s bactericidal activity against Staphylococcus aureus ATCC 43300 .